5-Nitro-2-(1-phenyl-1H-tetrazol-5-ylsulfanyl)-benzoic acid

• IUPAC Name: 5-nitro-2-(1-phenyltetrazol-5-yl)sulfanylbenzoic acid
• InChI: InChI=1S/C14H9N5O4S/c20-13(21)11-8-10(19(22)23)6-7-12(11)24-14-15-16-17-18(14)9-4-2-1-3-5-9/h1-8H,(H,20,21)
• InChI Key: ZEKBXTUQEKTDEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)SC3=C(C=C(C=C3)[N+](=O)[O-])C(=O)O
• Molecular Formula: C14H9N5O4S
• Molecular Weight: 343.32 g/mol

Description

5-Nitro-2-(1-phenyl-1H-tetrazol-5-ylsulfanyl)-benzoic acid, also known as Nitrobenzotetrazole (NBT), is a chemical compound that has been widely used in scientific research. It is a member of the tetrazole family of compounds and is known for its unique chemical and biological properties.

Scientific Research Applications

Antimicrobial and Antifungal Properties

Compounds similar to 5-Nitro-2-(1-phenyl-1H-tetrazol-5-ylsulfanyl)-benzoic acid have been synthesized and evaluated for their antimicrobial and antifungal activities. These compounds showed significant activity against a range of microorganisms, including both Gram-positive and Gram-negative bacteria, as well as fungi. For example, derivatives of 2-mercaptobenzimidazole and their activities against various microbial strains were reported, demonstrating good antimicrobial and antifungal efficacy (Hosamani & Shingalapur, 2011), (Devi, Shahnaz, & Prasad, 2022).

Luminescence Sensitization

The ability of thiophenyl-derivatized nitrobenzoic acid ligands to sensitize Eu(III) and Tb(III) luminescence has been investigated. This research shows the potential of these compounds in developing luminescent materials, highlighting their value in scientific applications beyond pharmacology (Viswanathan & Bettencourt-Dias, 2006).

Antihypertensive Activity

Derivatives containing the tetrazole and nitrobenzoic acid moieties have been synthesized and screened for their antihypertensive effects. These compounds demonstrated significant activity, suggesting their potential use in developing new antihypertensive drugs (Sharma, Kohli, & Sharma, 2010).

Acetylcholinesterase Inhibition

Nitroacridone derivatives, related structurally to 5-Nitro-2-(1-phenyl-1H-tetrazol-5-ylsulfanyl)-benzoic acid, have been synthesized and shown to possess potent acetylcholinesterase inhibitory activity. These findings suggest potential applications in treating diseases associated with acetylcholinesterase, such as Alzheimer's (Parveen et al., 2016).

Coordination Polymers

Research into the coordination polymers of Co(II)-doped Zn(II) with tetrazole-benzoate ligands indicates the influence of ligand modifications on the structures and properties of metal complexes. This has implications for materials science, especially in the development of novel luminescent materials or catalysts (Song et al., 2009).